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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B12387023

For professionals in research, science, and drug development, a comprehensive understanding
of the spectroscopic characteristics of natural products is paramount for identification,
characterization, and further investigation. While specific experimental spectroscopic data for
Dihydyromicromelin B is not readily available in peer-reviewed literature, this guide provides an
in-depth analysis of its parent compound, micromelin. The structural similarity between these
compounds makes the spectroscopic data of micromelin an invaluable reference for
researchers studying dihydromicromelin B and related coumarins.

Micromelin, a furanocoumarin isolated from various Micromelum species, has been the subject
of structural elucidation studies that provide a solid foundation for its spectroscopic
identification. Dihydromicromelin B is the dihydro derivative of micromelin, meaning it shares
the same core structure with the exception of a saturated furan ring. Understanding the
spectroscopic signature of micromelin is therefore a critical first step for any investigation into
its derivatives.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for micromelin, compiled from
structural elucidation studies.

Table 1: *H NMR Spectroscopic Data of Micromelin
(CDCl5)
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Chemical Shift (5,

Coupling Constant

Proton Multiplicity
ppm) (3, Hz)

H-3 6.25 d 9.5
H-4 7.62 d 9.5
H-5 7.35 S

H-8 6.85 S

H-1' 4.90 d 5.8
H-2' 3.65 d 5.8
3'-CHs 1.45 S

7-OCHs 3.95 S

Table 2: 3C NMR Spectroscopic Data of Micromelin

(CDCI5)
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Carbon Chemical Shift (6, ppm)
C-2 161.2
C-3 113.1
C-4 143.5
C-4a 112.8
C-5 128.5
C-6 118.9
C-7 162.5
C-8 98.2
C-8a 156.4
C-1 78.9
Cc-2' 61.2
C-3 58.9
3'-CHs 25.7
7-OCHs 56.4

Table 3: Mass Spectrometry and Infrared Spectroscopy

Data of Micromelin
Technique Data

Mass Spectrometry (MS) Molecular lon [M]*: m/z 288

1720 (C=0, lactone), 1610, 1500 (C=C,

Infrared (IR) Spectroscopy (KBr, cm™1) )
aromatic), 1270, 1130 (C-O)

Experimental Protocols

The spectroscopic data presented above are typically acquired through a series of
standardized experimental procedures. The following outlines the general methodologies
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employed in the isolation and characterization of coumarins like micromelin.
1. Isolation and Purification:

Plant Material Extraction: The dried and powdered plant material (e.qg., leaves, stems, or
roots of Micromelum species) is typically extracted with a series of solvents of increasing
polarity, such as hexane, chloroform, ethyl acetate, and methanol.

Chromatographic Separation: The crude extracts are subjected to repeated column
chromatography on silica gel or other stationary phases. Elution is performed with solvent
gradients (e.g., hexane-ethyl acetate mixtures) to separate fractions containing compounds
of interest.

Final Purification: Individual compounds are further purified using techniques like preparative
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to
yield pure micromelin.

. Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are recorded
on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Samples are dissolved in a
deuterated solvent, typically chloroform-d (CDCIs), with tetramethylsilane (TMS) used as an
internal standard.

Mass Spectrometry (MS): Mass spectra are obtained using techniques such as Electron
Impact (El) or Electrospray lonization (ESI). High-resolution mass spectrometry (HRMS) is
used to determine the exact molecular formula.

Infrared (IR) Spectroscopy: The IR spectrum is recorded using a Fourier Transform Infrared
(FTIR) spectrometer. The sample is typically prepared as a potassium bromide (KBr) pellet.

Workflow for Isolation and Structure Elucidation

The process of identifying and characterizing a natural product like micromelin follows a logical
and systematic workflow. The following diagram, generated using Graphviz, illustrates these
key steps.
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 To cite this document: BenchChem. [Spectroscopic Profile of Micromelin: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387023#spectroscopic-data-for-
dihydromicromelin-b-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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